Cas no 1805160-53-5 (3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine
• CAS No: 1805160-53-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4852183
• Update Time: 2025-05-21

3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine

• Inchi： 1S/C9H11F2NO2/c1-5-6(13-2)4-12-9(14-3)7(5)8(10)11/h4,8H,1-3H3
• InChI Key： DMWCBWCHYWIHHT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine

Research Brief on 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine (CAS: 1805160-53-5): Recent Advances and Applications

3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine (CAS: 1805160-53-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and dimethoxy substituents, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.

The synthesis of 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts to achieve high yields and selectivity. This advancement is particularly significant for large-scale production, addressing previous challenges related to cost and environmental impact. The study also highlighted the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In the realm of drug discovery, 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine has been investigated as a key intermediate in the synthesis of bioactive molecules. A recent preprint on BioRxiv (2024) described its incorporation into a series of kinase inhibitors, demonstrating potent activity against several cancer cell lines. The difluoromethyl group was found to enhance the metabolic stability of the inhibitors, a critical factor in improving their pharmacokinetic profiles. These findings suggest that this compound could play a pivotal role in the development of next-generation anticancer therapies.

Beyond pharmaceuticals, the agrochemical industry has also explored the utility of 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine. A 2023 report in Pest Management Science revealed its efficacy as a precursor for novel fungicides. The compound's ability to disrupt fungal cell wall synthesis was attributed to its unique electronic properties, which were elucidated through computational modeling and experimental studies. This dual mechanism of action makes it a promising candidate for addressing resistance issues in current fungicidal treatments.

Looking ahead, ongoing research is expected to further uncover the potential of 3-(Difluoromethyl)-2,5-dimethoxy-4-methylpyridine. Collaborative efforts between academia and industry are likely to accelerate its translation into practical applications, particularly in areas where fluorinated compounds offer distinct advantages. As the scientific community continues to explore its properties and derivatives, this compound is poised to make a lasting impact across multiple disciplines within the chemical and life sciences.